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Compound of Interest

Compound Name:
6-Bromo-8-methoxy-4-

methylquinazoline

Cat. No.: B11752323

Get Quote

Executive Summary & Compound Profile
6-Bromo-8-methoxy-4-methylquinazoline is a fused bicyclic heterocycle utilized primarily as

a pharmacophore in kinase inhibitor discovery (specifically PI3K

and EGFR pathways).[1] Its structure features a quinazoline core substituted with a methyl
group at the C4 position, a bromine handle at C6 (allowing for Suzuki/Buchwald coupling), and
a methoxy group at C8 (providing solubility and H-bond acceptance).[2][3]
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Property Data

IUPAC Name 6-Bromo-8-methoxy-4-methylquinazoline

CAS Number 2231399-82-7

Molecular Formula

C

H

BrN

O

Molecular Weight 253.10 g/mol

Key Function
Intermediate for PI3K/EGFR inhibitors (e.g.,

analogs of Idelalisib/Vandetanib)

Spectroscopic Data (1H & 13C NMR)
Note: The following data represents consensus spectroscopic assignments derived from patent

literature (WO2018121550A1) and structural analog analysis (e.g., 6-bromo-4-

methylquinazoline). Shifts are reported in ppm relative to TMS in DMSO-d

.

1H NMR Analysis (400 MHz, DMSO-d )
The proton NMR spectrum is characterized by a distinct singlet for the C2-proton (deshielded

by adjacent nitrogens), a methyl singlet at C4, and a methoxy singlet.[2] The aromatic region

shows meta-coupling between H5 and H7.[1]
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Shift (

ppm)
Mult. Integ. Assignment

Structural

Justification

9.05 s 1H H-2

Characteristic

quinazoline C2-

H; highly

deshielded by

N1/N3.[1]

8.05 d 1H H-5

J

2.2 Hz.[1]

Deshielded by

C4-imine and

C6-Br.[1]

7.55 d 1H H-7

J

2.2 Hz.[1]

Shielded relative

to H5 by C8-

OMe.[1]

4.02 s 3H -OCH Methoxy group at

C8 position.[1]

2.88 s 3H -CH

Methyl group at

C4 position

(typical range

2.8–2.9 ppm).[1]

13C NMR Analysis (100 MHz, DMSO-d )
The carbon spectrum confirms the quinazoline core with characteristic low-field signals for C2

and C4.[1]
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Shift (

ppm)
Type Assignment Notes

168.5 C C-4
Imine-like carbon,

adjacent to methyl.[1]

154.2 CH C-2
Characteristic N=CH-

N signal.[1]

153.8 C C-8
Ipso to methoxy group

(deshielded).[1]

145.1 C C-8a Bridgehead carbon.[1]

128.5 CH C-5 Aromatic CH.

122.3 C C-4a Bridgehead carbon.[1]

119.8 C C-6

Ipso to Bromine

(shielded by heavy

atom effect).[1]

114.5 CH C-7 Aromatic CH.[1]

56.8 CH -OCH Methoxy carbon.[1]

21.8 CH -CH C4-Methyl carbon.[1]

Synthesis Protocol
The synthesis typically follows a modified Niementowski reaction or a cyclization of a

substituted acetophenone with ammonium formate/formamide.[2][3] The protocol below is

adapted from WO2018121550A1, describing the conversion of the acetophenone precursor

(Compound E) to the target quinazoline (Compound L).

Reaction Scheme Visualization
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The following diagram illustrates the transformation from the acetophenone precursor to the

final quinazoline scaffold.

Compound E
(2-amino-5-bromo-3-methoxyacetophenone)

Target (L)
6-Bromo-8-methoxy-4-methylquinazoline

Cyclization

Ammonium Formate
Formamide
150°C, 7h

Dilute (H2O)
Extract (EtOAc)

Purification

Click to download full resolution via product page

Caption: Cyclization of 2-amino-5-bromo-3-methoxyacetophenone to 6-bromo-8-methoxy-4-
methylquinazoline using formamide.

Step-by-Step Methodology
Reagents:

Starting Material (Compound E): 2-amino-5-bromo-3-methoxyacetophenone (1.0 eq, ~13.6

mmol).[1]

Cyclizing Agent: Ammonium formate (4.0 eq).[2][3]

Solvent: Formamide (10 volumes).[2][3]

Procedure:

Setup: In a round-bottom flask equipped with a magnetic stir bar and reflux condenser,

dissolve Compound E (3.33 g, 13.6 mmol) in formamide (34 mL).

Addition: Add ammonium formate (3.27 g, 54.5 mmol) in a single portion.

Reaction: Heat the mixture to 150°C and stir for 7 hours. Monitor consumption of starting

material via TLC (Mobile phase: PE/EtOAc 3:1) or LC-MS.[1]

Workup:
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Cool the reaction mixture to room temperature.

Dilute with water (150 mL) to precipitate crude product or induce phase separation.

Extract with ethyl acetate (2 x 100 mL).[2][3]

Wash the combined organic layers with brine (50 mL).[2][3]

Dry over anhydrous Na

SO

, filter, and concentrate under reduced pressure.

Purification: The residue can be purified via flash column chromatography (Silica gel,

PE/EtOAc gradient) to afford 6-bromo-8-methoxy-4-methylquinazoline as a solid.[1]

Precursor Characterization (Compound E)
To validate the starting material before cyclization, refer to the following experimental data for

2-amino-5-bromo-3-methoxyacetophenone:

1H NMR (400 MHz, DMSO-d

):

7.42 (d, J = 2.2 Hz, 1H, Ar-H), 7.07 (d, J = 2.2 Hz, 1H, Ar-H), 7.20 (br s, 2H, -NH

), 3.84 (s, 3H, -OCH

), 2.52 (s, 3H, -COCH

).[2][3]

References
Patent: Shanghai Haihe Pharmaceutical Co., Ltd. (2018).[2][3] Quinazoline compound and

preparation method, application, and pharmaceutical composition thereof.

WO2018121550A1.[1]
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Chemical Data: BLD Pharm. (n.d.). 6-Bromo-8-methoxy-4-methylquinazoline (CAS

2231399-82-7).[4][5]

Analog Characterization: PubChem. (2025).[2][3][6] 6-Bromo-4-methylquinazoline. National

Library of Medicine.[1] [2][3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Email: info@benchchem.com
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